Cas no 59709-42-1 (1,2-Propanediol,3-[3-(acetyloxy)-2-hydroxypropoxy]- (9CI))

1,2-Propanediol,3-[3-(acetyloxy)-2-hydroxypropoxy]- (9CI) structure
59709-42-1 structure
Product Name:1,2-Propanediol,3-[3-(acetyloxy)-2-hydroxypropoxy]- (9CI)
CAS No:59709-42-1
MF:C8H16O6
MW:208.209043502808
CID:377497
PubChem ID:108379
Update Time:2025-04-19

1,2-Propanediol,3-[3-(acetyloxy)-2-hydroxypropoxy]- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1,2-Propanediol,3-[3-(acetyloxy)-2-hydroxypropoxy]- (9CI)
    • 3-(2,3-Dihydroxypropoxy)-2-hydroxypropyl acetate
    • [3-(2,3-dihydroxypropoxy)-2-hydroxypropyl] acetate
    • DTXSID30975111
    • EINECS 261-875-4
    • 59709-42-1
    • NS00055784
    • Inchi: 1S/C8H16O6/c1-6(10)14-5-8(12)4-13-3-7(11)2-9/h7-9,11-12H,2-5H2,1H3
    • InChI Key: YAXKICQBFWUCLI-UHFFFAOYSA-N
    • SMILES: O(CC(CO)O)CC(COC(C)=O)O

Computed Properties

  • Exact Mass: 208.09468
  • Monoisotopic Mass: 208.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 8
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2
  • Topological Polar Surface Area: 96.2Ų

Experimental Properties

  • Density: 1.271
  • Boiling Point: 385.5°C at 760 mmHg
  • Flash Point: 153°C
  • Refractive Index: 1.487
  • PSA: 96.22
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